molecular formula C11H15BrN4 B8531656 4-bromo-1-(2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-amine

4-bromo-1-(2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-amine

Cat. No.: B8531656
M. Wt: 283.17 g/mol
InChI Key: LXTQHSJRKPANIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-1-(2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-amine is a useful research compound. Its molecular formula is C11H15BrN4 and its molecular weight is 283.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15BrN4

Molecular Weight

283.17 g/mol

IUPAC Name

4-bromo-1-(2,2-dimethylpropyl)benzotriazol-5-amine

InChI

InChI=1S/C11H15BrN4/c1-11(2,3)6-16-8-5-4-7(13)9(12)10(8)14-15-16/h4-5H,6,13H2,1-3H3

InChI Key

LXTQHSJRKPANIQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CN1C2=C(C(=C(C=C2)N)Br)N=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(2,2-Dimethylpropyl)-1H-1,2,3-benzotriazol-5-amine (3.52 g, 17.2 mmol, 1.0 equiv.) was dissolved in chloroform (172 ml) and treated with pyridinium tribromide (5.51 g, 17.2 mmol, 1.0 equiv.). The mixture was stirred at room temperature until LCMS showed almost only product. The solid was collected on top of filter and washed with hexanes. The solid was dissolved in Et2O/EtOAc and neutralized with saturated aqueous sodium bicarbonate. The organic layers were separated, dried with magnesium sulfate, filtered and concentrated in vacuo to provide the titled compound as a pale white solid: 1H NMR (500 MHz, CD3OD) 7.30 (d, 1H, J=8.8 Hz), 7.07 (sb, 3H), 7.02 (d, 1H, J=8.8 Hz), 4.34 (s, 2H), 1.03 (s, 9H) ppm. LRMS m/z (M+H) 283.0 and 285.0 (intensity ratio ˜1:1) found, 283.1 and 285.1 required.
Quantity
3.52 g
Type
reactant
Reaction Step One
Quantity
172 mL
Type
solvent
Reaction Step One
Quantity
5.51 g
Type
reactant
Reaction Step Two

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